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Compound of Interest

Compound Name: Benzyl chloroformate

Cat. No.: B123252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

benzyl chloroformate, with a focus on its molecular characteristics and applications in organic

synthesis.

Core Molecular and Physical Properties
Benzyl chloroformate, also known as benzyl chlorocarbonate or Cbz-Cl, is a pivotal reagent

in synthetic organic chemistry.[1][2] It is primarily recognized for its role in the introduction of

the benzyloxycarbonyl (Cbz or Z) protecting group for amines, a foundational strategy in

peptide synthesis and the preparation of complex organic molecules.[1][2] In its purified form, it

exists as a colorless, oily liquid with a characteristic pungent odor, though it may appear yellow

due to impurities.[1][2][3]

The fundamental molecular and physical data for benzyl chloroformate are summarized in the

table below.
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Property Value

Molecular Formula C₈H₇ClO₂[1][3][4][5]

Molecular Weight 170.59 g/mol [1][3][5]

CAS Number 501-53-1[3][4]

Appearance Colorless to light yellow oily liquid[1][3][6]

Odor Pungent, acrid, irritating[1][3][7]

Boiling Point 103 °C at 20 mmHg[1][2][6]

Density ~1.20 g/cm³[2][7]

Refractive Index 1.519 (at 20°C)[1][2][6]

Solubility
Soluble in ether, acetone, and benzene; reacts

with water[1][3][6][7]

Synthesis and Application: The Cbz Protecting
Group
The primary utility of benzyl chloroformate lies in its function as a protecting group for primary

and secondary amines. This reaction, often referred to as Cbz protection or Z-protection, is

fundamental in multi-step syntheses where the nucleophilicity of an amine needs to be

temporarily masked.

General Reaction Scheme
The protection of an amine with benzyl chloroformate proceeds via a nucleophilic acyl

substitution. The amine attacks the electrophilic carbonyl carbon of the chloroformate, leading

to the displacement of the chloride leaving group. This forms a stable carbamate linkage.

Experimental Protocol: Amine Protection
The following is a generalized experimental procedure for the Cbz protection of a primary

amine.

Materials:
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Primary amine

Benzyl chloroformate (Cbz-Cl)

Aqueous sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) solution

An appropriate organic solvent (e.g., dioxane, THF, or dichloromethane)

Water

Brine

Procedure:

Dissolution: The amine is dissolved in the aqueous sodium carbonate solution. The

carbonate serves as a base to neutralize the HCl byproduct of the reaction.

Cooling: The solution is cooled in an ice bath to 0°C to control the exothermic reaction.

Addition of Cbz-Cl: Benzyl chloroformate is added dropwise to the cooled, stirred solution.

The reaction is typically vigorous.

Reaction: The mixture is stirred at 0°C for a specified period (e.g., 2-3 hours) and then

allowed to warm to room temperature.

Workup: The reaction mixture is transferred to a separatory funnel. The organic layer is

washed sequentially with water and brine.

Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the

Cbz-protected amine.

Visualized Workflow and Reaction Pathway
The following diagrams illustrate the chemical structure of benzyl chloroformate and the

workflow for the protection of an amine using this reagent.
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Figure 1: Chemical Structure of Benzyl Chloroformate

Benzyl Chloroformate (C8H7ClO2)

Start: Primary Amine
(R-NH2)

Reaction Step:
Nucleophilic Acyl Substitution

1. Dissolve in Base

Reagents:
- Benzyl Chloroformate (Cbz-Cl)

- Base (e.g., Na2CO3)

2. Add Cbz-Cl

Product: Cbz-Protected Amine
(R-NH-Cbz)

3. Form Carbamate
End: Protected Amine

4. Isolate Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123252#benzyl-chloroformate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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